2-(8-(2,6-dimethylmorpholino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid

• IUPAC Name: 2-[8-(2,6-dimethylmorpholin-4-yl)-1,3-dimethyl-2,6-dioxopurin-7-yl]acetic acid
• InChI: InChI=1S/C15H21N5O5/c1-8-5-19(6-9(2)25-8)14-16-12-11(20(14)7-10(21)22)13(23)18(4)15(24)17(12)3/h8-9H,5-7H2,1-4H3,(H,21,22)
• InChI Key: ADMCAOYHLDMBDU-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C2=NC3=C(N2CC(=O)O)C(=O)N(C(=O)N3C)C
• Molecular Formula: C15H21N5O5
• Molecular Weight: 351.36 g/mol

Description

The compound is a derivative of acetic acid, with a complex purine structure attached to it. Purines are fundamental components of nucleic acids like DNA and RNA, and they play key roles in cellular energy systems. The presence of the dimethylmorpholino group suggests that this compound might have some biological activity, as morpholines are often used in medicinal chemistry.

Molecular Structure Analysis

Again, without specific information, I can only provide a general analysis. The compound contains a purine ring, which is a type of heterocyclic aromatic organic compound. It also has an acetic acid group, which would provide a carboxylic acid functional group.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the purine ring and the carboxylic acid group. The purine ring might undergo reactions typical of aromatic compounds, while the carboxylic acid group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the carboxylic acid group might make it somewhat polar, and it might be soluble in polar solvents.

Scientific Research Applications

Anti-Osteoporotic Activity

(2E,6R)-8-Hydroxy-2,6-dimethyl-2-octenoic acid [®-HDOA]: , a monoterpene derived from Cistanche salsa, a Chinese herb, has been identified as an anti-osteoporotic compound. .

Pharmacokinetics and Toxicology

Understanding the pharmacokinetics (absorption, distribution, metabolism, and excretion) and potential toxicity of this compound is crucial. Researchers evaluate its safety profile and potential side effects.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended as a drug, it might interact with enzymes or receptors in the body. The dimethylmorpholino group might play a role in this, as morpholines are often used in drugs.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a potential drug, it might undergo further testing and development.